Cas no 1803671-74-0 (Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate)

Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a dichlorinated pyridine core and a difluoromethyl substituent—enhance reactivity and bioavailability, making it a valuable intermediate for constructing complex molecules. The ethyl ester group provides versatility for further functionalization, such as hydrolysis or amidation. This compound exhibits stability under standard handling conditions, ensuring reliable performance in synthetic applications. Its unique halogenation pattern and fluorine incorporation contribute to improved binding affinity and metabolic resistance in target molecules, supporting its use in the development of advanced bioactive compounds.

Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate structure

1803671-74-0 structure

Product Name:Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate

CAS No:1803671-74-0

MF:C₉H₇Cl₂F₂NO₂

MW:270.060187578201

CID:4850662

Update Time:2025-10-28

Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate
- Inchi： 1S/C9H7Cl2F2NO2/c1-2-16-9(15)5-3-4(10)6(11)7(14-5)8(12)13/h3,8H,2H2,1H3
- InChI Key： BZLQNWJWAKUKKP-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(C(=O)OCC)N=C1C(F)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 256
XLogP3: 3.3
Topological Polar Surface Area: 39.2

Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029072956-250mg	Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate	1803671-74-0	97%	250mg	$470.40	2022-04-02
Alichem	A029072956-500mg	Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate	1803671-74-0	97%	500mg	$782.40	2022-04-02
Alichem	A029072956-1g	Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate	1803671-74-0	97%	1g	$1,460.20	2022-04-02

Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Additional information on Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate

Recent Advances in the Study of Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate (CAS: 1803671-74-0)

Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate (CAS: 1803671-74-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a promising candidate for further investigation.

The synthesis of Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate involves multi-step reactions, including halogenation and fluoromethylation, to achieve the desired substitution pattern. Researchers have optimized these synthetic routes to improve yield and purity, which are critical for its application in high-throughput screening and medicinal chemistry. The compound's stability under various conditions has also been a subject of study, with findings suggesting its suitability for further derivatization.

In terms of biological activity, preliminary studies indicate that Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate exhibits moderate inhibitory effects against certain enzymes and receptors. Its mechanism of action is believed to involve interactions with active sites or allosteric pockets, although detailed structural studies are still ongoing. The presence of fluorine atoms is thought to enhance its binding affinity and metabolic stability, which are desirable traits in drug development.

Recent publications have highlighted the compound's potential in agrochemical applications, particularly as a precursor for the synthesis of novel pesticides. Its structural motif is similar to that of other commercially successful agrochemicals, suggesting that it could be leveraged to develop new products with improved efficacy and environmental safety profiles. Field trials and toxicity studies are currently underway to evaluate its performance and safety.

In conclusion, Ethyl 3,4-dichloro-2-(difluoromethyl)pyridine-6-carboxylate (CAS: 1803671-74-0) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Ongoing studies aim to further elucidate its properties and expand its applications, making it a valuable subject for future research and development efforts.